Cas no 2679806-62-1 (4-(1S)-1-acetamidoethyl-2-methylbenzoic acid)

• Product Name: 4-(1S)-1-acetamidoethyl-2-methylbenzoic acid
• CAS No: 2679806-62-1
• Molecular Formula: C₁₂H₁₅NO₃
• Molecular Weight: 221.252403497696
• CID: 5644059
• PubChem ID: 66897654

4-(1S)-1-acetamidoethyl-2-methylbenzoic acid Properties

Names and Identifiers

• 2679806-62-1
• EN300-28274026
• SCHEMBL1076053
• 4-[(1S)-1-acetamidoethyl]-2-methylbenzoic acid
• 4-(1S)-1-acetamidoethyl-2-methylbenzoic acid

• InChIKey： ODLYUEDNBZUXFX-QMMMGPOBSA-N
• Inchi： 1S/C12H15NO3/c1-7-6-10(8(2)13-9(3)14)4-5-11(7)12(15)16/h4-6,8H,1-3H3,(H,13,14)(H,15,16)/t8-/m0/s1
• SMILES： O=C(C)N[C@@H](C)C1C=CC(C(=O)O)=C(C)C=1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 221.10519334g/mol
• Heavy Atom Count: 16
• Complexity: 277
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids